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Compound of Interest

Compound Name: 2-Benzylicyclopentanone

Cat. No.: B1335393

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 2-Benzylcyclopentanone, including detailed operational and disposal plans.

Chemical Identifier:

Name: 2-Benzylcyclopentanone
CAS Number: 2867-63-2
Molecular Formula: C12H140

Molecular Weight: 174.24 g/mol [1]

Hazard Identification and GHS Classification

2-Benzylcyclopentanone is classified as a hazardous substance. The following table

summarizes its GHS classifications based on available data.[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation 2 2]

Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation[1][2]

Specific target organ toxicity, H335: May cause respiratory

single exposure; Respirator 3
g P P Y irritation[1][2]

tract irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

Due to the identified hazards, the following personal protective equipment is mandatory when

handling 2-Benzylcyclopentanone.
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety goggles

Tight-sealing safety goggles
are essential to prevent eye
contact.[3] A face shield should
be used when there is a risk of

splashing.

Hand Protection

Chemical-resistant gloves

Wear suitable impervious
gloves.[3] Nitrile or neoprene
gloves are generally
recommended for handling
ketones. Always check the
glove manufacturer's

compatibility chart.

Skin and Body Protection

Protective clothing

Alab coat is mandatory. For
larger quantities or procedures
with a high risk of splashing, a
chemical-resistant apron and

boots should be worn.[3]

Respiratory Protection

Use in a well-ventilated area

Work should be conducted in a
fume hood to minimize
inhalation of vapors. If a fume
hood is not available or if
exposure limits are exceeded,
a NIOSH-approved respirator
with organic vapor cartridges is
required.[4][5]

Operational Plan for Safe Handling

A systematic approach to handling 2-Benzylcyclopentanone is crucial for minimizing risks.

The following workflow outlines the key steps from preparation to post-handling procedures.
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Figure 1. Workflow for Safe Handling of 2-Benzylcyclopentanone.
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Step-by-Step Handling Protocol:
e Preparation:

o Before handling, ensure you are wearing the appropriate PPE as detailed in the table
above.

o All work with 2-Benzylcyclopentanone should be conducted in a certified chemical fume
hood to minimize inhalation exposure.[6]

o Ensure all necessary equipment (e.g., glassware, stir plates, spill kits) is clean, in good
working order, and readily accessible.

e Handling:

[e]

When weighing or measuring, do so carefully to avoid generating dust or splashes.

[e]

Use appropriate tools (e.g., spatula, pipette) for transferring the chemical.

o

Keep containers of 2-Benzylcyclopentanone tightly closed when not in use to prevent
the release of vapors.[7]

Avoid contact with skin and eyes.[6] In case of accidental contact, follow the first-aid

o

measures outlined below.
e First-Aid Measures:

o If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[6]

o In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water
for at least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek
medical attention.[7]

o In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate
medical attention.[7]
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o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a poison control center or doctor immediately.[6]

Disposal Plan

Proper disposal of 2-Benzylcyclopentanone and its containers is critical to prevent
environmental contamination and ensure compliance with regulations.

Waste Segregation and Labeling:

» Liquid Waste: Collect all waste solutions containing 2-Benzylcyclopentanone in a
designated, sealed, and properly labeled container. The label should clearly state
"Hazardous Waste" and list the chemical contents.

¢ Solid Waste: Any contaminated materials such as gloves, paper towels, or pipette tips should
be collected in a separate, sealed, and labeled hazardous waste container.

o Empty Containers: "Empty" containers may still retain product residue and should be treated
as hazardous waste. Do not reuse empty containers.

Disposal Procedure:

e Segregate Waste: At the point of generation, separate liquid waste, solid waste, and empty
containers into their respective designated waste containers.

o Label Containers: Ensure all waste containers are clearly and accurately labeled with their
contents.

o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from incompatible materials.

» Final Disposal: Dispose of all waste through your institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal contractor.[7] Do not dispose of
2-Benzylcyclopentanone down the drain or in regular trash.[6]

By adhering to these safety and logistical protocols, researchers can minimize the risks
associated with handling 2-Benzylcyclopentanone and maintain a safe laboratory
environment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.echemi.com/sds/e-2-benzylidenecyclopentanone-pd180914118278.html
https://www.benchchem.com/product/b1335393?utm_src=pdf-body
https://www.benchchem.com/product/b1335393?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0577606&productDescription=2-BENZYLCYCLOHEXANONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1335393?utm_src=pdf-body
https://www.echemi.com/sds/e-2-benzylidenecyclopentanone-pd180914118278.html
https://www.benchchem.com/product/b1335393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1335393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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